Cas no 1016738-31-0 (2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide)

• Product Name: 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide
• CAS No: 1016738-31-0
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD09928703
• CID: 5156199
• PubChem ID: 24690531
• Update Time: 2026-03-04

2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolineethanethioamide, 3,4-dihydro-
• 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide

• MDL： MFCD09928703
• Inchi： 1S/C11H14N2S/c12-11(14)8-13-6-5-9-3-1-2-4-10(9)7-13/h1-4H,5-8H2,(H2,12,14)
• InChI Key： QILQQNUKEXBSKU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1CC(N)=S

Additional information on 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide

Comprehensive Overview of 2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)ethanethioamide (CAS No. 1016738-31-0)

2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)ethanethioamide (CAS No. 1016738-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydroisoquinoline core and thioamide functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting neurological and metabolic pathways.

The growing interest in 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide is driven by its potential applications in modern medicine. Researchers are exploring its role in modulating enzyme activity and receptor interactions, which aligns with current trends in precision medicine and personalized therapeutics. The compound's ability to interact with biological systems at a molecular level has made it a subject of studies related to neurodegenerative diseases and metabolic disorders, areas that are highly searched in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 1016738-31-0 exemplifies the importance of heterocyclic compounds in medicinal chemistry. Its tetrahydroisoquinoline scaffold is a common motif in alkaloids, which are known for their diverse pharmacological activities. The incorporation of a thioamide group further enhances its reactivity, enabling the formation of stable complexes with metal ions or proteins. This property is particularly relevant in the context of chelation therapy and enzyme inhibition, topics frequently queried by researchers and clinicians.

In the realm of drug development, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide has been investigated for its potential as a lead compound. Its structural flexibility allows for derivatization, making it a promising scaffold for designing novel therapeutics. Recent publications have highlighted its relevance in central nervous system (CNS) drug discovery, a field that continues to attract substantial investment due to the unmet medical needs in conditions like Parkinson's and Alzheimer's diseases. These applications resonate with trending searches on platforms like PubMed and Google Scholar.

The compound's physicochemical properties, such as solubility and stability, are critical for its formulation development. Researchers are optimizing these parameters to enhance its bioavailability, a key consideration in pharmacokinetic studies. This aligns with the broader industry focus on improving drug delivery systems, a topic frequently discussed in pharmaceutical forums and scientific conferences.

Beyond its pharmaceutical applications, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide is also of interest in chemical biology. Its ability to serve as a probe for studying protein-ligand interactions has made it a valuable tool in biomolecular research. This utility is reflected in the increasing number of patents and publications citing its use in high-throughput screening and target identification.

In conclusion, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide (CAS No. 1016738-31-0) represents a multifaceted compound with significant potential in both academic and industrial settings. Its relevance to contemporary research themes, such as neuroprotection and enzyme modulation, ensures its continued prominence in scientific literature. As the demand for innovative therapeutic agents grows, this compound is poised to play a pivotal role in advancing medical science and drug discovery.